5-amino-N-(3-chloro-4-methylphenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3-chloro-4-methylphenyl)-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16ClN5O/c1-10-3-7-13(8-4-10)23-16(19)15(21-22-23)17(24)20-12-6-5-11(2)14(18)9-12/h3-9H,19H2,1-2H3,(H,20,24)
• InChI Key: ULJSMJUDLLIWBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC(=C(C=C3)C)Cl)N
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol
• CAS No.: 899998-94-8

Description

5-amino-N-(3-chloro-4-methylphenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16ClN5O and its molecular weight is 341.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research has demonstrated various synthesis techniques for triazole derivatives, including ruthenium-catalyzed cycloaddition and reactions involving ester ethoxycarbonylhydrazones with primary amines. Such methodologies enable the creation of triazole-based scaffolds, contributing to peptidomimetics and biologically active compounds exploration (Ferrini et al., 2015) (Ferrini et al., 2015).

• Structural and Chemical Properties : The chemical and structural properties of triazole derivatives, including their synthesis from 1,2,4-triazole precursors and potential for Dimroth rearrangement, are crucial for their application in medicinal chemistry and materials science. These properties lay the groundwork for further functionalization and application-specific modifications (Sutherland & Tennant, 1971) (Sutherland & Tennant, 1971).

Biological Activities and Applications

• Antimicrobial Activities : Some newly synthesized triazole derivatives exhibit good or moderate antimicrobial activities, suggesting their potential as therapeutic agents in combating various bacterial and fungal infections (Bektaş et al., 2007) (Bektaş et al., 2007).

• Anti-inflammatory and Antiviral Potential : The exploration of triazole derivatives for anti-inflammatory and antiviral activities, including inhibition of eosinophilia, indicates their potential in developing new treatments for conditions like asthma and viral infections. This highlights the versatility of triazole compounds in addressing a range of health concerns (Naito et al., 1996) (Naito et al., 1996).

• Anticancer Activities : The synthesis and evaluation of triazole derivatives for their cytotoxic activities against cancer cell lines underscore the potential of these compounds in cancer research. The development of new triazole-based anticancer agents continues to be a significant area of study (Rahmouni et al., 2016) (Rahmouni et al., 2016).